N-cycloheptyl-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-cycloheptyl-5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H21N3O2S/c24-18(22-15-10-6-1-2-7-11-15)16-12-21-20-23(19(16)25)17(13-26-20)14-8-4-3-5-9-14/h3-5,8-9,12-13,15H,1-2,6-7,10-11H2,(H,22,24)
• InChI Key: NQSWFIFYLDXGFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC=CC=C4
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

Thiazolo[3,2-a]pyrimidines are a class of heterocyclic compounds that have been widely studied due to their diverse biological activities. They are known to exhibit antimicrobial, anticancer, antioxidant, and anti-inflammatory activities. They are also used in the treatment of various diseases such as allergies, hypertension, inflammation, schizophrenia, bacterial infections, HIV, sleep disorders, and Alzheimer’s disease.

Synthesis Analysis

Thiazolo[3,2-a]pyrimidines can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. An effective method was developed for the preparation and x-ray diffraction analysis of the spatial structure of 7-hydroxy-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester.

Molecular Structure Analysis

The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido is one of the chemical reactions involved in the synthesis of these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their specific structure. For example, 5H-Thiazolo[3,2-a]pyrimidin-3(2H)-one derivatives possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Mechanism of Action

The mechanism of action of N-cycloheptyl-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of phosphodiesterases, which are enzymes that degrade cyclic nucleotides, leading to an increase in intracellular cyclic nucleotide levels. This increase in cyclic nucleotide levels has been shown to have anti-inflammatory and analgesic effects. This compound has also been shown to inhibit the activity of cyclooxygenases, which are enzymes that produce prostaglandins, leading to a decrease in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor properties. In animal models of inflammation and pain, this compound has been shown to reduce inflammation and pain by inhibiting the activity of certain enzymes and signaling pathways. In cancer cell lines, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cycloheptyl-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide in lab experiments is its ability to exhibit a wide range of biological activities, making it useful for studying various biological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-cycloheptyl-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, including investigating its potential applications in other research fields, such as neuroscience and immunology. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, the development of more effective synthesis methods for this compound could lead to its wider use in both academic and industrial settings.

Synthesis Methods

The synthesis of N-cycloheptyl-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide involves the reaction of 2-aminothiazole, ethyl cyanoacetate, and 2-phenylacetyl chloride in the presence of triethylamine. The resulting product is then subjected to cyclization with phosphorous oxychloride, followed by the addition of cycloheptylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-cycloheptyl-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been extensively studied for its potential applications in various research fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been shown to possess antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. In pharmacology, this compound has been shown to exhibit anti-inflammatory and analgesic properties in animal models of inflammation and pain. In biochemistry, this compound has been shown to inhibit the activity of certain enzymes, including phosphodiesterases and cyclooxygenases.